Cas no 857876-30-3 (Motesanib diphosphate)

Motesanib diphosphate is a small-molecule inhibitor targeting vascular endothelial growth factor receptors (VEGFRs), platelet-derived growth factor receptors (PDGFRs), and stem cell factor receptor (c-Kit). It exhibits potent antiangiogenic and antitumor activity by selectively blocking tyrosine kinase signaling pathways critical for tumor growth and metastasis. The diphosphate salt form enhances solubility and bioavailability, facilitating formulation development. Preclinical and clinical studies have demonstrated its efficacy in inhibiting tumor progression, particularly in thyroid cancer and non-small cell lung cancer. Its well-characterized pharmacokinetic profile and targeted mechanism make it a valuable candidate for oncology research and therapeutic applications.

Motesanib diphosphate structure

Product Name:Motesanib diphosphate

CAS No:857876-30-3

MF:C₂₂H₂₉N₅O₉P₂

MW:569.441286802292

MDL:MFCD12407403

CID:706733

PubChem ID:16097729

Update Time:2025-06-09

Motesanib diphosphate Chemical and Physical Properties

Names and Identifiers

- Motesanib diphosphate
- Motesanib Diphosphate (AMG-706)
- AMG-706
- Motesanib (Diphosphate)
- Motesanib,diphosphate salt (AMG-706)
- N-(3,3-dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-carboxamide,phosphoric acid
- AMG706
- AMG-706. Motesanib Diphosphate
- Motesanib
- Motesanib diphosphate (USAN)
- UNII-T6Q3060U91
- Motesanib diphosphate [USAN]
- T6Q3060U91
- Motesanib phosphate
- Motesanib-Diphosphate
- Motesanib phosphate (JAN)
- C22H29N5O9P2
- HMS3654K07
- AOB87339
- ABP000867
- API0006359
- SB16584
- N-(3,3-dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-
- AMG 706 (Diphosphate)
- MOTESANIB PHOSPHATE [JAN]
- 3-Pyridinecarboxamide, N-(2,3-dihydro-3,3-dimethyl-1H-indol-6-yl)-2-((4-pyridinylmethyl)amino)-, phosphate (1:2)
- 857876-30-3
- CHEMBL2107357
- DTXSID30235080
- J-522729
- N-(3,3-dimethyl-2,3-dihydro-1H-indol-6-yl)-2-[(pyridin-4- ylmethyl)amino]pyridine-3-carboxamide diphosphate;Motesanib Diphosphate
- s1032
- CCG-264783
- CS-0193
- MOTESANIB DIPHOSPHATE [MART.]
- D08947
- N-(3,3-Dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide diphosphate
- HY-10229
- AC-32064
- N-(3,3-dimethyl-2,3-dihydro-1H-indol-6-yl)-2-((pyridin-4-ylmethyl)amino)pyridine-3-carboxamide phosphate (1:2)
- MOTESANIB DIPHOSPHATE [MI]
- MFCD12407403
- N-(3,3-dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-carboxamide;phosphoric acid
- A841448
- AS-17019
- N-(3,3-DIMETHYL-2,3-DIHYDRO-1H-INDOL-6-YL)-2-((PYRIDIN-4-YLMETHYL)AMINO)NICOTINAMIDE BIS(PHOSPHATE)
- Q27289746
- MOTESANIB DIPHOSPHATE [WHO-DD]
- AMG 706;
- AKOS026750408
- SW218300-2
- N-(3,3-dimethylindolin-6-yl)-2-(pyridin-4-ylmethylamino)nicotinamide bis(phosphate)
- N-(3,3-Dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-carboxamide diphosphate
- FT-0672543
- AMG 706 Diphosphate
- N-(3,3-Dimethyl-2,3-dihydro-1H-indol-6-yl)-2-((pyridin-4-ylmethyl)amino)pyridine-3-carboxamide diphosphate
- DTXCID30157571
- Motesanib Diphosphate (AMG-706)?
- N-(3,3-Dimethyl-2,3-dihydro-1H-indol-6-yl)-2-[(pyridin-4-ylmethyl)amino]pyridine-3-carboxamide diphosphate
- MOTESANIB DIPHOSPHATE (MART.)
- MDL： MFCD12407403
- Inchi： 1S/C22H23N5O.2H3O4P/c1-22(2)14-26-19-12-16(5-6-18(19)22)27-21(28)17-4-3-9-24-20(17)25-13-15-7-10-23-11-8-15;2*1-5(2,3)4/h3-12,26H,13-14H2,1-2H3,(H,24,25)(H,27,28);2*(H3,1,2,3,4)
- InChI Key： ONDPWWDPQDCQNJ-UHFFFAOYSA-N
- SMILES： P(=O)(O)(O)O.P(=O)(O)(O)O.O=C(C1=CC=CN=C1NCC1C=CN=CC=1)NC1C=CC2=C(C=1)NCC2(C)C

Computed Properties

Exact Mass: 569.14400
Monoisotopic Mass: 569.14405151g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 38
Rotatable Bond Count: 5
Complexity: 583
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 235

Experimental Properties

Boiling Point: 858.7°C at 760 mmHg
PSA: 257.57000
LogP: 2.78190

Motesanib diphosphate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Motesanib diphosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC7200-100 mg	Motesanib Diphosphate (AMG-706)	857876-30-3	>98%	100mg	$300.0	2022-02-28
DC Chemicals	DC7200-250 mg	Motesanib Diphosphate (AMG-706)	857876-30-3	>98%	250mg	$600.0	2022-02-28
DC Chemicals	DC7200-1 g	Motesanib Diphosphate (AMG-706)	857876-30-3	>98%	1g	$1200.0	2022-02-28
Chemenu	CM149085-100mg	N-(2,3-Dihydro-3,3-dimethyl-1H-indol-6-yl)-2-[(4-pyridinylmethyl)amino]-3-pyridinecarboxamide Phosphate	857876-30-3	95%+	100mg	$622	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XZ460-20mg	Motesanib diphosphate	857876-30-3	98+%	20mg	3180.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XZ460-10mg	Motesanib diphosphate	857876-30-3	98+%	10mg	2411CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XZ460-1mg	Motesanib diphosphate	857876-30-3	98+%	1mg	634CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XZ460-5mg	Motesanib diphosphate	857876-30-3	98+%	5mg	1395CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XZ460-50mg	Motesanib diphosphate	857876-30-3	98+%	50mg	7892CNY	2021-05-07
MedChemExpress	HY-10229-10mM*1mLinDMSO	Motesanib Diphosphate	857876-30-3	99.85%	10mM*1mLinDMSO	￥1378	2022-05-18